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Compound of Interest

Compound Name: 1-lodo-2-methoxyethane

Cat. No.: B1294300

Authored for researchers, scientists, and drug development professionals, this in-depth
technical guide provides a comprehensive overview of the infrared (IR) and mass spectrometry
(MS) data for the compound 1-iodo-2-methoxyethane. This document details the spectral
characteristics, experimental protocols for data acquisition, and a logical workflow for analysis.

Introduction

1-lodo-2-methoxyethane (CsH-IO), with a molecular weight of 185.99 g/mol , is a halogenated
ether of interest in various chemical and pharmaceutical research domains.[1] Accurate
characterization of this compound is paramount for its application, and infrared spectroscopy
and mass spectrometry are fundamental techniques for structural elucidation and quality
control. This guide presents a detailed analysis of the expected spectral data and the
methodologies for their acquisition.

Infrared (IR) Spectrometry Data

Infrared spectroscopy probes the vibrational frequencies of functional groups within a molecule,
providing a unique fingerprint for identification. The analysis of 1-iodo-2-methoxyethane
reveals characteristic absorption bands corresponding to its constituent chemical bonds.

Tabulated IR Data

The following table summarizes the principal infrared absorption peaks anticipated for 1-iodo-
2-methoxyethane.
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Wavenumber

( 1 Intensity Vibrational Mode Functional Group
cm-
~2850 - 3000 Strong C-H Stretch Alkane (CHz, CH3)
~1300 - 1150 Medium CH2 Wag -CHa-l

C-O-C Asymmetric
~1100 - 1250 Strong Ether

Stretch
~500 - 600 Medium C-1 Stretch lodoalkane

Experimental Protocol: Fourier Transform Infrared
(FTIR) Spectroscopy

The acquisition of the FTIR spectrum for the liquid sample 1-iodo-2-methoxyethane is
optimally performed using the neat technique with a capillary cell.

Materials:

e Fourier Transform Infrared (FTIR) Spectrometer

o Demountable capillary cell with infrared-transparent windows (e.g., NaCl or KBr plates)
e 1-lodo-2-methoxyethane sample

o Pasteur pipette

¢ Solvent for cleaning (e.g., anhydrous acetone or isopropanol)

e Lens tissue

Procedure:

e Spectrometer Preparation: Ensure the FTIR spectrometer is powered on and has completed
its startup and calibration sequence.

e Background Spectrum: Record a background spectrum of the empty sample compartment to
account for atmospheric CO2z and water vapor, as well as any intrinsic instrument signals.
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e Sample Preparation:
o Place one clean, dry salt plate on a clean, dry surface.

o Using a Pasteur pipette, place a single drop of 1-iodo-2-methoxyethane onto the center
of the salt plate.

o Carefully place the second salt plate on top of the first, allowing the liquid to spread and
form a thin capillary film between the plates. Avoid the formation of air bubbles.

e Sample Analysis:

o Carefully place the assembled capillary cell into the sample holder of the FTIR
spectrometer.

o Acquire the infrared spectrum of the sample. Typically, 16 to 32 scans are co-added to
improve the signal-to-noise ratio.

o Data Processing: The resulting interferogram is subjected to a Fourier transform to generate
the final infrared spectrum (absorbance or transmittance vs. wavenumber).

o Cleaning: After analysis, disassemble the cell and clean the salt plates thoroughly with a
suitable solvent and lens tissue. Store the plates in a desiccator to prevent damage from

moisture.

Mass Spectrometry (MS) Data

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
of ions. For 1-iodo-2-methoxyethane, electron ionization mass spectrometry (EI-MS) provides
information on the molecular weight and characteristic fragmentation patterns.

Tabulated Mass Spectrometry Data

The following table outlines the expected major mass-to-charge ratio (m/z) peaks and their
probable assignments for 1-iodo-2-methoxyethane. lodine is monoisotopic with a mass of 127
Da.
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miz Relative Probable Fragment Formula of
Abundance lon Fragment

186 Moderate Molecular lon [C3H710]

155 Moderate Loss of OCHs [C2Hal]*

127 Strong lodine cation [+

59 High Methoxyethyl cation [C2Hs0]*

45 High Methoxy cation [CHs0]*

29 Moderate Ethyl cation [C2Hs]

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

The mass spectrum of the volatile liquid 1-iodo-2-methoxyethane is typically acquired using a
mass spectrometer equipped with an electron ionization source, often coupled with a gas
chromatograph (GC-MS) for sample introduction and purification.

Materials:

Gas Chromatograph-Mass Spectrometer (GC-MS) system with an El source

1-lodo-2-methoxyethane sample

Volatile solvent (e.g., dichloromethane or diethyl ether)

Microsyringe
Procedure:

o System Preparation: Ensure the GC-MS system is tuned and calibrated according to the
manufacturer's specifications. The ion source is typically maintained under a high vacuum.

o Sample Preparation: Prepare a dilute solution of 1-iodo-2-methoxyethane in a volatile
solvent.
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e Sample Introduction:

o Inject a small volume (typically 1 pL) of the prepared solution into the heated injection port
of the gas chromatograph.

o The sample is vaporized and carried by an inert carrier gas (e.g., helium) through the GC
column, where it is separated from the solvent and any impurities.

e lonization:

o As the 1-iodo-2-methoxyethane elutes from the GC column, it enters the ion source of
the mass spectrometer.

o In the ion source, the sample molecules are bombarded with a beam of high-energy
electrons (typically 70 eV). This causes the molecules to ionize, forming a molecular ion
(M*e), and to fragment into smaller, positively charged ions.

e Mass Analysis: The resulting ions are accelerated and directed into the mass analyzer (e.g.,
a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected by an electron multiplier or similar detector,
which generates a signal proportional to the number of ions at each m/z value.

o Data Acquisition: The mass spectrum is recorded as a plot of relative ion intensity versus
m/z.

Workflow and Data Analysis

The following diagram illustrates the logical workflow for the spectroscopic and spectrometric
analysis of 1-iodo-2-methoxyethane.
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Caption: Workflow for the IR and MS analysis of 1-lodo-2-methoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

